Cas no 14209-07-5 (1-Methyl-7-nitrobenzotriazole)
1-Methyl-7-nitrobenzotriazole structure
Product Name:1-Methyl-7-nitrobenzotriazole
CAS No:14209-07-5
MF:C7H6N4O2
MW:178.14814043045
CID:2657884
Update Time:2023-08-06
1-Methyl-7-nitrobenzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-7-nitro-1H-benzotriazole
- 7-nitro-1-methylbenzotriazole
- 1-methyl-7-nitrobenzotriazole
- 1H-Benzotriazole, 1-methyl-7-nitro-
- XCAKJJBLSHSJNZ-UHFFFAOYSA-N
- STK370132
- BDBM50260815
- ST51060899
- 1-Methyl-7-nitro-1H-1,2,3-benzotriazole #
- 1-Methyl-7-nitrobenzotriazole
-
- Inchi: 1S/C7H6N4O2/c1-10-7-5(8-9-10)3-2-4-6(7)11(12)13/h2-4H,1H3
- InChI Key: XCAKJJBLSHSJNZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2=C1N(C)N=N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 217
- Topological Polar Surface Area: 76.5
1-Methyl-7-nitrobenzotriazole Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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